Cas no 1704106-92-2 (1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine
• CAS No: 1704106-92-2
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6349292
• PubChem ID: 82625585
• Update Time: 2025-05-20

1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine
• 1704106-92-2
• EN300-1908086

• Inchi： 1S/C12H16BrNO/c1-15-11-8-9(13)4-5-10(11)12(14)6-2-3-7-12/h4-5,8H,2-3,6-7,14H2,1H3
• InChI Key： BXUIIXMNQMHBAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1(CCCC1)N

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine

Introduction to 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine (CAS No. 1704106-92-2)

1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine, with the chemical identifier CAS No. 1704106-92-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both bromine and methoxy substituents on the phenyl ring, combined with a cyclopentanamine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural characteristics of 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine contribute to its unique reactivity and interaction profiles. The bromo group at the para position relative to the methoxy group enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in synthetic organic chemistry. Additionally, the cyclopentanamine portion introduces a secondary amine functionality, which can participate in various hydrogen bonding interactions and serve as a binding site for biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Researchers have been investigating its potential as an intermediate in the synthesis of novel therapeutic agents. The combination of aromatic and aliphatic moieties in its structure suggests that it may exhibit diverse biological activities, including anti-inflammatory, analgesic, and even anticancer effects. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound may possess significant therapeutic value.

The synthesis of 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and methoxy groups onto the phenyl ring typically involves electrophilic aromatic substitution reactions, while the formation of the cyclopentanamine backbone often requires cyclization and reduction steps. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most intriguing aspects of this compound is its potential role in developing targeted therapies. The structural features of 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine allow it to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, modifications to the amine group can alter its binding affinity to specific proteins, thereby modulating biological processes. This flexibility makes it an attractive candidate for structure-based drug design.

The pharmacokinetic properties of 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Computational modeling techniques have been used to predict these properties based on its molecular structure, providing valuable insights into its behavior within biological systems.

In conclusion, 1-(4-bromo-2-methoxyphenyl)cyclopentan-1-amine (CAS No. 1704106-92-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel drugs targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a significant role in advancing medical treatments.